1-[4,6-Dimethyl-2-(4-morpholinyl)-3-pyridinyl]-1-propanone

• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol
• IUPAC Name: 1-(4,6-dimethyl-2-morpholin-4-ylpyridin-3-yl)propan-1-one
• InChI: InChI=1S/C14H20N2O2/c1-4-12(17)13-10(2)9-11(3)15-14(13)16-5-7-18-8-6-16/h9H,4-8H2,1-3H3
• InChI Key: OLWKMFCFJXRCLI-UHFFFAOYSA-N
• SMILES: CCC(=O)C1=C(N=C(C=C1C)C)N2CCOCC2

Description

1-[4,6-Dimethyl-2-(4-morpholinyl)-3-pyridinyl]-1-propanone, also known as DMPP, is a chemical compound that has been widely used in scientific research due to its unique properties. DMPP is a pyridine-based compound that has a morpholine ring attached to the 2-position, and a ketone group attached to the 1-position of the pyridine ring. This compound has been synthesized using various methods and has been extensively studied for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

1-[4,6-Dimethyl-2-(4-morpholinyl)-3-pyridinyl]-1-propanone binds to the nAChR at the orthosteric site, which is the same site that acetylcholine binds to. It induces a conformational change in the receptor, which leads to the opening of the ion channel and the influx of cations, such as sodium and calcium. This influx of cations leads to depolarization of the cell membrane, which can trigger various downstream signaling pathways, such as the release of neurotransmitters or the activation of intracellular enzymes.
Biochemical and Physiological Effects
1-[4,6-Dimethyl-2-(4-morpholinyl)-3-pyridinyl]-1-propanone has been shown to have various biochemical and physiological effects, depending on the type of nAChR that it activates. For example, activation of muscle-type nAChRs leads to muscle contraction, while activation of neuronal-type nAChRs leads to neurotransmitter release and modulation of synaptic plasticity. 1-[4,6-Dimethyl-2-(4-morpholinyl)-3-pyridinyl]-1-propanone has also been shown to have neuroprotective effects, as it can protect neurons from oxidative stress and excitotoxicity.

Advantages and Limitations for Lab Experiments

1-[4,6-Dimethyl-2-(4-morpholinyl)-3-pyridinyl]-1-propanone has several advantages for lab experiments, including its high potency and selectivity for nAChRs, its ability to induce a reproducible response, and its stability in aqueous solutions. However, 1-[4,6-Dimethyl-2-(4-morpholinyl)-3-pyridinyl]-1-propanone also has some limitations, such as its short half-life in vivo, its potential toxicity at high concentrations, and its lack of selectivity for specific subtypes of nAChRs.

Future Directions

There are several future directions for research on 1-[4,6-Dimethyl-2-(4-morpholinyl)-3-pyridinyl]-1-propanone, including the development of more selective nAChR agonists and antagonists, the investigation of the role of nAChRs in various diseases, and the exploration of the potential therapeutic applications of nAChR modulators. Additionally, the use of 1-[4,6-Dimethyl-2-(4-morpholinyl)-3-pyridinyl]-1-propanone in combination with other compounds, such as allosteric modulators or inhibitors of downstream signaling pathways, may provide new insights into the complex mechanisms of nAChR signaling.

Synthesis Methods

1-[4,6-Dimethyl-2-(4-morpholinyl)-3-pyridinyl]-1-propanone can be synthesized using several methods, including the Hantzsch reaction, the Skraup reaction, and the Pinner reaction. The Hantzsch reaction involves the condensation of acetoacetate, aldehyde, and ammonium acetate in the presence of a catalyst. The Skraup reaction involves the condensation of glycerol, aniline, and an oxidant, such as sulfuric acid. The Pinner reaction involves the reaction of a pyridine derivative with an alkyl halide in the presence of a Lewis acid. The most commonly used method for synthesizing 1-[4,6-Dimethyl-2-(4-morpholinyl)-3-pyridinyl]-1-propanone is the Hantzsch reaction, which yields high purity and high yield.

Scientific Research Applications

1-[4,6-Dimethyl-2-(4-morpholinyl)-3-pyridinyl]-1-propanone has been widely used in scientific research as a potent and selective agonist for the nicotinic acetylcholine receptor (nAChR). It has been used to study the structure and function of nAChRs, as well as their role in various physiological processes, such as neurotransmission, muscle contraction, and cognitive function. 1-[4,6-Dimethyl-2-(4-morpholinyl)-3-pyridinyl]-1-propanone has also been used to study the effects of nAChR activation on various diseases, such as Alzheimer's disease, Parkinson's disease, and schizophrenia.